Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine
Overview
Description
Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine, also known as m-PEG3-amine, is a PROTAC bridge that belongs to the PEG class . It can be used to synthesize a series of PROTAC molecules and can also be used for the synthesis of antibody-drug conjugates (ADCs) .
Synthesis Analysis
The synthesis of Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine involves the condensation of primary amine with N,N-dimethylacetamide dimethyl acetal . This reaction yields a mixture of acetamidine and imidate ester. The product distribution in this reaction depends on the temperature, solvent, and structure of the primary amine .Molecular Structure Analysis
The molecular formula of Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine is C14H31NO6 . It has an average mass of 309.399 Da and a monoisotopic mass of 309.215149 Da .Chemical Reactions Analysis
The compound has Lewis basicity, which allows it to selectively absorb acid gas for the purification of synthesis gas, natural gas, acetylene, and other gases .Physical And Chemical Properties Analysis
Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine has a density of 1.0±0.1 g/cm3 . It has a boiling point of 278.3±25.0 °C at 760 mmHg . The compound has a vapor pressure of 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 51.7±3.0 kJ/mol , and it has a flash point of 118.0±12.6 °C .Scientific Research Applications
Polyether Polyol Synthesis
Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine serves as an intermediate in the synthesis of polyether polyols. These polyols are crucial components in the production of polyurethanes, which are used in a variety of applications such as foams, elastomers, and coatings . The compound’s structure allows for the introduction of multiple hydroxyl groups, which are reactive sites for further polymerization.
Surface Active Agent
Due to its amphiphilic nature, this compound can act as a surfactant, reducing surface tension between two liquids or a liquid and a solid. This property is valuable in the formulation of detergents, emulsifiers, and dispersants, enhancing the mixing and stability of products .
Drug Delivery Systems
The compound’s ability to form stable complexes with various substances makes it a candidate for use in drug delivery systems. Its structure can be modified to encapsulate drugs, protecting them from degradation and controlling their release rate in the body .
Chromatographic Separations
Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine can be utilized in chromatographic techniques, such as HPLC, for the separation and purification of chemical mixtures. Its unique structure can interact with a range of molecules, making it suitable for the analysis of complex samples .
Phase Transfer Catalysis
This compound can act as a phase transfer catalyst in various chemical reactions. It facilitates the transfer of a reactant from one phase into another where the reaction occurs, increasing the reaction rate and yield .
Corrosion Inhibition
The compound’s ability to form a protective layer on metal surfaces suggests its use as a corrosion inhibitor. This application is particularly relevant in the protection of pipelines and storage tanks in the chemical industry .
Mechanism of Action
Mode of Action
It’s possible that the compound interacts with its targets through a variety of mechanisms, potentially including binding to specific receptors or enzymes, altering cellular processes, or interacting with cellular structures. The resulting changes could include alterations in cellular function, changes in gene expression, or other biochemical effects .
Biochemical Pathways
It’s possible that the compound affects multiple pathways, depending on its specific targets and mode of action. The downstream effects of these pathway alterations could include changes in cellular function, alterations in gene expression, or other biochemical effects .
Result of Action
Depending on its specific targets and mode of action, the compound could have a variety of effects, potentially including alterations in cellular function, changes in gene expression, or other biochemical effects .
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially influence the compound’s action .
properties
IUPAC Name |
2-[2-(2-methoxyethoxy)ethoxy]-N-[2-[2-(2-methoxyethoxy)ethoxy]ethyl]ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H31NO6/c1-16-7-9-20-13-11-18-5-3-15-4-6-19-12-14-21-10-8-17-2/h15H,3-14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBTVYAUPXIBYLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCNCCOCCOCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H31NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90194063 | |
Record name | Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90194063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41121-04-4 | |
Record name | 2-[2-(2-Methoxyethoxy)ethoxy]-N-[2-[2-(2-methoxyethoxy)ethoxy]ethyl]ethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41121-04-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041121044 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90194063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.189 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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